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Compound of Interest

Compound Name: Levoglucosan

Cat. No.: B013493

This guide provides essential safety and logistical information for the proper disposal of
levoglucosan, ensuring compliance and safety in a laboratory setting. The following
procedures are based on current safety data and standard laboratory practices.

Immediate Safety and Handling

Multiple safety data sheets (SDS) classify levoglucosan as not hazardous under the OSHA
Hazard Communication Standard (29 CFR 1910.1200) and European Regulation (EC) No
1272/2008.[1][2][3] However, standard laboratory best practices must always be observed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles.[4]

e Hand Protection: Use chemical-resistant gloves.[1][4]

o Body Protection: A lab coat is recommended to protect clothing and skin.[4][5]

While levoglucosan is not classified as hazardous, it is incompatible with strong oxidizing
agents.[4][5] Therefore, it should be stored and disposed of separately from these substances.

Quantitative Data Summary

Proper identification is the first step in safe disposal. The following table summarizes key data
for levoglucosan.
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Property Data

Chemical Name 1,6-Anhydro-beta-D-glucopyranose
Synonyms Levoglucosan, 1,6-Anhydro-i3-glucose
CAS Number 498-07-7

Molecular Formula CéeH100s

Appearance Beige or White Solid[4]

Primary Hazard Not considered hazardous[1][2][3]

Store at room temperature away from light,
Storage ] o
moisture, and oxidizing agents[4][5]

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of levoglucosan.
Step 1: Waste Collection

e Solid Waste: Carefully sweep up solid levoglucosan, taking care to minimize dust
generation. Place the material and any contaminated disposables (e.g., weighing paper,
gloves) into a designated, sealable container for non-hazardous solid chemical waste.[1][4]

» Liquid Waste (Solutions): While levoglucosan is not classified as environmentally
hazardous, it is best practice to avoid disposing of chemical solutions down the drain.[1]
Collect all aqueous and solvent-based solutions containing levoglucosan in a designated,
leak-proof container intended for non-hazardous liquid waste.[1] Ensure the waste container
is compatible with the solvents used.[1]

Step 2: Waste Container Management

e Labeling: The waste container must be clearly and accurately labeled. Use a chemical waste
tag and include the following information:

o The words "Non-Hazardous Waste".[1]
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o The full chemical name: "Waste Levoglucosan".[4] Do not use abbreviations.[4]

o A complete list of all other chemical constituents, including solvents and their percentages.

[4]
o The date when the first waste was added to the container.[4]

» Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)
for chemical waste.[4][6] This area should be at or near the point of generation.[7] The
container must be kept closed except when adding waste.[7][8] Store it away from
incompatible materials like strong oxidizing agents.[4][6]

Step 3: Final Disposal

» Dispose of the collected waste through your institution’s official chemical waste disposal
program or Environmental Health and Safety (EHS) office.[1][9] Always follow all local, state,
and federal regulations for non-hazardous chemical waste disposal.[1][9]

Disposal Decision Workflow

The following diagram outlines the logical steps for determining the correct disposal pathway
for levoglucosan.
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Caption: Workflow for the proper disposal of Levoglucosan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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